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Compound of Interest

Compound Name: Hexanedioic acid, sodium salt (1:)

Cat. No.: B3254173

Proper Disposal of Hexanedioic Acid, Sodium Salt
(1:1)

This document provides essential safety and logistical information for the proper disposal of
Hexanedioic Acid, Sodium Salt (1:1), also known as monosodium adipate. The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure safe handling and compliance with environmental regulations.

Core Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn. This includes protective gloves, clothing, and eye/face protection.[1]
[2] Work should be conducted in a well-ventilated area to avoid inhalation of any dust.[3][4] An
eyewash station and safety shower should be readily accessible.[1]

Key Safety Parameters:
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Parameter Value Reference

Solid, White Crystalline

Physical State bowder [1]
Odor Odorless [1]
pH 3.2 (0.1 % solution) [1]
Flash Point 196 °C/ 384.8 °F [1]
Incompatible Materials Strong oxidizing agents, alkalis  [1][4]

Step-by-Step Disposal Protocol

Disposal of hexanedioic acid, sodium salt (1:1) must be carried out in accordance with local,
regional, and national regulations.[5][6] It is imperative to entrust the disposal to a licensed
waste disposal company.[5]

1. Waste Collection and Storage:

o Collect waste material in a suitable, properly labeled, and tightly closed container.[7]
o Store the container in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[1]

2. Small Spills:

o For minor spills, carefully sweep or vacuum the solid material, avoiding dust generation.[4]
o Wipe the spill area with a damp cloth.[8]

» Place all contaminated materials into the designated waste container for disposal.

o After cleaning, flush the area with water.[8][9]

3. Large Spills:

 In the event of a larger spill, isolate the area to prevent unauthorized personnel from
entering.[4]

o Cover the spill with an inert absorbent material like sand or earth to contain it.[8]

o Carefully collect the material using non-sparking tools and place it in a suitable container for
disposal.[4]

» Ventilate the affected area.[3]
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e Prevent the spilled material from entering drains or waterways.[3][6][10] If contamination of
sewers or waterways occurs, notify local emergency services.[4]

4. Final Disposal:

o All waste, including contaminated absorbent materials and empty containers, should be
disposed of as hazardous waste.[7]

o Contact a licensed waste disposal company to arrange for collection and disposal in
accordance with all applicable environmental regulations.[5] Do not attempt to dispose of this
chemical into the sewer system.[8]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
hexanedioic acid, sodium salt (1:1).
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Start: Disposal of Hexanedioic Acid, Sodium Salt (1:1)
Is there a spill?

Routine Waste Collection:
1. Place in labeled, sealed container.
2. Store in cool, dry, ventilated area.

Large Spill Procedure:
1. Isolate area.
2. Cover with inert material.
3. Collect with non-sparking tools.
4. Place in waste container.
5. Ventilate area.

Small Spill Procedure:

1. Wear appropriate PPE.
2. Sweep or vacuum material.
3. Wipe area with damp cloth.

4. Place in waste container.

Contact Licensed Waste
Disposal Company

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Hexanedioic Acid, Sodium Salt (1:1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Hexanedioic acid, sodium salt (1:) proper disposal
procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3254173#hexanedioic-acid-sodium-salt-1-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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